Cas no 2034396-67-1 (N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzamide)

• Product Name: N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzamide
• CAS No: 2034396-67-1
• MF: C₁₈H₁₇NO₄S
• MW: 343.39688372612
• CID: 5995416
• PubChem ID: 92110484
• Update Time: 2025-10-28

N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzamide
• N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]-2-methoxybenzamide
• N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]-2-methoxybenzamide
• F6506-0566
• AKOS026691921
• N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)-2-methoxybenzamide
• 2034396-67-1

• Inchi： 1S/C18H17NO4S/c1-22-15-6-3-2-5-14(15)17(20)19-12-18(21,13-8-10-24-11-13)16-7-4-9-23-16/h2-11,21H,12H2,1H3,(H,19,20)
• InChI Key： UMSQZPHMLAARLH-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)(O)C1C=CSC=1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 343.08782920g/mol
• Monoisotopic Mass: 343.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 99.9Ų

Additional information on N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzamide

Comprehensive Overview of N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzamide (CAS No. 2034396-67-1)

N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzamide (CAS No. 2034396-67-1) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research due to its hybrid heterocyclic framework. This molecule combines furan, thiophene, and methoxybenzamide moieties, making it a subject of interest for drug discovery and material science applications. Its CAS number 2034396-67-1 serves as a critical identifier for researchers seeking precise chemical data.

The compound's hydroxy-ethyl linker and methoxybenzamide group contribute to its potential bioactivity, particularly in modulating enzyme interactions or receptor binding. Recent studies highlight its relevance in targeting inflammatory pathways, a hot topic in AI-driven drug design and computational chemistry. Researchers often search for "heterocyclic compounds in drug development" or "thiophene derivatives biological activity," aligning with this compound's structural features.

From a synthetic perspective, N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzamide exemplifies modern multi-component reaction strategies. Its furan-thiophene hybrid core is notable for electronic properties explored in organic semiconductors, a trending area in green energy research. SEO-optimized queries like "sustainable material design with heterocycles" reflect this application.

Analytical characterization of CAS 2034396-67-1 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry—techniques frequently searched by quality control specialists. The 2-methoxybenzamide segment’s conformational flexibility also makes it a candidate for molecular docking studies, a popular subtopic in virtual screening workflows.

In regulatory contexts, this compound’s non-hazardous profile (as per available data) positions it favorably for further development. Current literature emphasizes its potential in fragment-based drug discovery, addressing high-demand research areas like "small molecule inhibitors for precision medicine."

Industrial applications may include specialty chemical synthesis or pharmaceutical intermediates, with patent databases showing growing interest. The hydroxy-ethyl-thiophene subunit’s metabolic stability is another key focus, resonating with searches for "improving drug half-life with heteroaromatics."

Future directions for CAS 2034396-67-1 could explore its photophysical properties for bioimaging probes or catalysis, aligning with the rise of theranostic agents in medical research. Its balanced lipophilicity (calculated logP ~2.8) further supports drug-likeness predictions—a metric heavily scrutinized in AI-assisted medicinal chemistry platforms.